Cas no 5057-51-2 (4-(3-chlorophenoxy)butanoic Acid)

• Product Name: 4-(3-chlorophenoxy)butanoic Acid
• CAS No: 5057-51-2
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• MDL: MFCD04114332
• CID: 375130
• PubChem ID: 3014342
• Update Time: 2025-04-19

4-(3-chlorophenoxy)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-phenoxy)-butyric acid
• 4-(3-Chlorophenoxy)butanoic acid
• 4-(3-Chloro-phenoxy)butyric acid
• 4-(3-CHLOROPHENOXY)BUTYRIC ACID,
• Butanoic acid,4-(3-chlorophenoxy)-
• 4-(3-chloranylphenoxy)butanoic acid
• 4-(3-Chlorphenoxy)buttersaeure
• 4-(3-Chlor-phenoxy)-buttersaeure
• AC1MHZLB
• CTK4J2811
• SureCN2914775
• Butanoic acid, 4-(3-chlorophenoxy)-
• A828181
• 5057-51-2
• SCHEMBL2914775
• AKOS000160886
• AB18091
• CAQCSGKAOBSSJY-UHFFFAOYSA-N
• CS-0005241
• 4-(3-chlorophenoxy)butyric acid
• FT-0711392
• DTXSID00198592
• MFCD04114332
• DB-071223
• 4-(3-chlorophenoxy)butanoic Acid

• MDL： MFCD04114332
• Inchi： 1S/C10H11ClO3/c11-8-3-1-4-9(7-8)14-6-2-5-10(12)13/h1,3-4,7H,2,5-6H2,(H,12,13)
• InChI Key： CAQCSGKAOBSSJY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCCCC(=O)O

Computed Properties

• Exact Mass: 214.04000
• Monoisotopic Mass: 214.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 383.1±22.0 °C at 760 mmHg
• Flash Point: 185.5±22.3 °C
• Refractive Index: 1.541
• PSA: 46.53000
• LogP: 2.58360
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(3-chlorophenoxy)butanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers